2-(4-Fluorophenyl)-5-(4-pentylcyclohexyl)-1,3,4-oxadiazole

• IUPAC Name: 2-(4-fluorophenyl)-5-(4-pentylcyclohexyl)-1,3,4-oxadiazole
• InChI: InChI=1S/C19H25FN2O/c1-2-3-4-5-14-6-8-15(9-7-14)18-21-22-19(23-18)16-10-12-17(20)13-11-16/h10-15H,2-9H2,1H3
• InChI Key: ZVLFODJVWWHSIM-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC1CCC(CC1)C2=NN=C(O2)C3=CC=C(C=C3)F
• Molecular Formula: C19H25FN2O
• Molecular Weight: 316.4 g/mol

Description

“4-Fluorophenyl 4-(4-pentylcyclohexyl)benzoate” is a chemical compound. It is used for testing and research purposes. It is not intended for use as a drug, food, or household item.

Molecular Structure Analysis

The molecular formula of “4-Fluorophenyl 4-(4-pentylcyclohexyl)benzoate” is C24H29FO2. The molecular weight is 368.48.

Scientific Research Applications

OLED Applications

One of the significant applications of 1,3,4-oxadiazole derivatives, including those with fluorophenyl groups, lies in their use as emitter materials in OLEDs. These compounds exhibit thermally activated delayed fluorescence (TADF), enabling efficient reverse intersystem crossing (RISC) and high external quantum efficiency (EQE). For instance, specific derivatives have been shown to yield EQEs of up to 23%, with reduced efficiency rolloff at high current densities compared to their counterparts. This indicates their potential for high-performance OLEDs with enhanced light emission properties (Cooper et al., 2022).

Liquid Crystalline Properties

Another area of application is in liquid crystals, where certain 1,3,4-oxadiazole derivatives demonstrate promising liquid crystalline properties. Research has identified compounds exhibiting enantiotropic nematic and smectic A phases, without forming banana-shaped mesophases. These findings are crucial for developing new types of liquid crystal displays and materials with specific alignment and phase transition properties (Zhu et al., 2009).

Biological Activities

While the request specified excluding information related to drug use, dosage, and side effects, it is worth noting that studies have explored the antimicrobial activities of 1,3,4-oxadiazole derivatives. These compounds have shown promising results against various microbial strains, indicating their potential for further investigation in medicinal chemistry (Karthikeyan et al., 2008). Additionally, some derivatives have been synthesized for potential anticonvulsant activities, showcasing the versatility of these compounds in biological applications as well (Almasirad et al., 2004).

Safety and Hazards

Boronic acids and their esters, which this compound may be related to, are only marginally stable in water. Their hydrolysis is dependent on the substituents in the aromatic ring and the pH. Therefore, care must be taken when considering these compounds for pharmacological purposes.